2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C22H16N2O4/c25-17-9-7-16(8-10-17)23-20(26)15-6-11-18-19(12-15)22(28)24(21(18)27)13-14-4-2-1-3-5-14/h1-12,25H,13H2,(H,23,26)
• InChI Key: IZGCNQQYKVLKJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=CC=C(C=C4)O
• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol

Description

2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide, also known as BHIC, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. BHIC belongs to the class of isoindolinecarboxamides and is known for its unique structural features, which make it an attractive candidate for drug discovery.

Mechanism of Action

The mechanism of action of 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide is not yet fully understood. However, it is believed that 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide exerts its anti-cancer and anti-inflammatory effects through the inhibition of various signaling pathways involved in cell proliferation and inflammation.
Biochemical and Physiological Effects:
2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide has been found to exhibit a number of biochemical and physiological effects. Studies have shown that 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide can induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the growth and proliferation of cancer cells. 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide has also been found to inhibit the production of inflammatory cytokines, thereby reducing inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide is its high potency against cancer cells and its low toxicity towards normal cells. This makes 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide an attractive candidate for drug development. However, the synthesis of 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide can be a complex and time-consuming process, which may limit its use in lab experiments.

Future Directions

There are several future directions for research on 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide. One area of interest is the development of 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide-based drugs for the treatment of cancer and inflammatory diseases. Another area of interest is the elucidation of the mechanism of action of 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide, which could lead to the development of more potent and selective 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide derivatives. Additionally, the synthesis of 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide could be optimized to make it more efficient and cost-effective, thereby facilitating its use in lab experiments.

Scientific Research Applications

2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide has been the subject of extensive research due to its potential applications in the field of medicine. Studies have shown that 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide exhibits significant anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. 2-benzyl-N-(4-hydroxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide has also been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.